Cas no 1235646-56-6 (phenyl N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}carbamate)

• Product Name: phenyl N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}carbamate
• CAS No: 1235646-56-6
• MF: C₁₈H₂₁N₃O₂
• MW: 311.378244161606
• CID: 6225868
• PubChem ID: 71779895
• Update Time: 2025-05-20

phenyl N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• phenyl N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}carbamate
• phenyl N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}carbamate
• phenyl ((1-(pyridin-2-yl)piperidin-4-yl)methyl)carbamate
• 1235646-56-6
• phenyl N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]carbamate
• AKOS024491752
• F5033-2029
• VU0631028-1

• Inchi： 1S/C18H21N3O2/c22-18(23-16-6-2-1-3-7-16)20-14-15-9-12-21(13-10-15)17-8-4-5-11-19-17/h1-8,11,15H,9-10,12-14H2,(H,20,22)
• InChI Key： DOKLJARYJAODDK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(NCC1CCN(C2C=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 311.16337692g/mol
• Monoisotopic Mass: 311.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on phenyl N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}carbamate

Phenyl N-{1-(Pyridin-2-yl)piperidin-4-ylmethyl}carbamate: A Comprehensive Overview of Its Properties and Applications

Phenyl N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}carbamate (CAS No. 1235646-56-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique piperidine-pyridine hybrid structure, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular framework combines a carbamate functional group with a phenyl and pyridinyl moiety, making it a valuable scaffold for drug discovery and development.

The growing interest in phenyl N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}carbamate is driven by its potential applications in targeting neurological and inflammatory pathways. Researchers have explored its role as a precursor for designing small-molecule inhibitors and modulators of protein-protein interactions. The compound's piperidine ring contributes to its ability to cross the blood-brain barrier, a critical feature for central nervous system (CNS)-targeted therapeutics. Recent studies highlight its relevance in addressing conditions like neuropathic pain and neurodegenerative disorders, aligning with current trends in precision medicine.

From a chemical perspective, CAS 1235646-56-6 exhibits notable stability under standard laboratory conditions, with a molecular weight of 311.36 g/mol. Its solubility profile—moderate in organic solvents like dimethyl sulfoxide (DMSO) and limited in aqueous solutions—makes it particularly suitable for formulation in drug delivery systems. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed for its characterization and purity assessment.

The synthetic versatility of phenyl N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}carbamate has positioned it as a key building block in combinatorial chemistry. Pharmaceutical companies leverage its structure to develop next-generation kinase inhibitors, responding to the increasing demand for targeted cancer therapies. Its carbamate linkage offers strategic advantages for prodrug design, enabling controlled release mechanisms—a hot topic in sustained-release formulations and bioconjugation strategies.

Market analysts observe rising procurement of CAS 1235646-56-6 by contract research organizations (CROs) specializing in central nervous system drug discovery. This trend correlates with the compound's adaptability in structure-activity relationship (SAR) studies, particularly for G-protein-coupled receptor (GPCR) ligands. The global shift toward personalized medicine has further amplified its significance, as researchers investigate its derivatives for patient-specific therapeutic regimens.

Quality control protocols for phenyl N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}carbamate emphasize rigorous spectroscopic validation and chromatographic purity testing, ensuring batch-to-batch consistency for research applications. Storage recommendations typically suggest anhydrous environments at controlled temperatures to maintain its chemical integrity over extended periods. These precautions align with Good Laboratory Practice (GLP) standards, addressing the compound's use in regulated preclinical studies.

Emerging applications of this compound extend to material science, where its aromatic systems contribute to the development of organic electronic materials. The pyridine-nitrogen atom offers coordination sites for metal-organic frameworks (MOFs), reflecting interdisciplinary innovations in catalysis and sensor technology. Such diverse utility underscores why 1235646-56-6 remains a focus compound in both academic and industrial research settings.

Environmental and safety assessments of phenyl N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}carbamate confirm its compatibility with green chemistry principles when handled appropriately. While not classified as hazardous under standard regulations, proper laboratory containment measures are advised during manipulation. This safety profile enhances its attractiveness for large-scale pharmaceutical applications compared to more reactive intermediates.

The compound's patent landscape reveals active intellectual property development, particularly around derivative compounds with enhanced bioavailability. Recent filings highlight structural modifications to the piperidinylmethyl segment for improved target engagement—a response to the pharmaceutical industry's pursuit of third-generation therapeutic agents. This intellectual activity signals sustained commercial interest in CAS 1235646-56-6 and its chemical analogs.

Looking ahead, phenyl N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}carbamate is poised to play a pivotal role in advancing fragment-based drug design methodologies. Its balanced lipophilicity and hydrogen-bonding capacity make it an ideal candidate for molecular docking studies and virtual screening libraries. As computational chemistry tools become more sophisticated, the demand for such well-characterized building blocks will likely accelerate, solidifying this compound's position in the chemical research supply chain.